Cas no 1175002-05-7 (DMABA-d10 NHS ester)

• Product Name: DMABA-d10 NHS ester
• CAS No: 1175002-05-7
• MF: C₁₃H₁₄N₂O₄
• MW: 272.322880268097
• CID: 4457516
• PubChem ID: 131866485
• Update Time: 2025-10-29

DMABA-d10 NHS ester Chemical and Physical Properties

Names and Identifiers

• DMABA-d10 NHS ester
• 4-(dimethylamino)benzoic acid N-hydroxysuccinimide ester-d10
• FNGFZOAQGYOQTG-ZGYYUIRESA-N
• HY-118431S3
• (2,5-dioxopyrrolidin-1-yl) 4-[bis(trideuteriomethyl)amino]-2,3,5,6-tetradeuteriobenzoate
• 1175002-05-7
• DMABA-d10 NHS Ester, 4-[di(methyl-d3)amino]-2,5-dioxo-1-pyrrolidinyl ester benzoic-2,3,5,6-d4 acid, powder
• 2,5-dioxopyrrolidin-1-yl 4-[di(?H?)methylamino](?H?)benzoate
• CHEBI:230062
• CS-0182871

• Inchi： 1S/C13H14N2O4/c1-14(2)10-5-3-9(4-6-10)13(18)19-15-11(16)7-8-12(15)17/h3-6H,7-8H2,1-2H3/i1D3,2D3,3D,4D,5D,6D
• InChI Key： FNGFZOAQGYOQTG-ZGYYUIRESA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)C1=C([2H])C([2H])=C(N(C([2H])([2H])[2H])C([2H])([2H])[2H])C([2H])=C1[2H]

Computed Properties

• Exact Mass: 272.15812439Da
• Monoisotopic Mass: 272.15812439Da
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 416.4±47.0 °C at 760 mmHg
• Flash Point: 205.6±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

DMABA-d10 NHS ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Additional information on DMABA-d10 NHS ester

Professional Introduction to DMABA-d10 NHS Ester (CAS No. 1175002-05-7)

DMABA-d10 NHS ester, chemically known as 1,4-diazobicyclo[2.2.2]octane-2-carboxylic acid N-hydroxysuccinimide ester-d10, is a specialized compound widely utilized in the field of pharmaceutical research and biotechnology. This deuterated derivative plays a crucial role in the synthesis and modification of biomolecules, particularly in the development of radiolabeled probes and affinity reagents. The inclusion of deuterium atoms (d10) enhances the compound's stability and specificity, making it an invaluable tool for high-resolution analytical techniques.

The CAS No. 1175002-05-7 designation uniquely identifies this molecule in scientific literature and databases, ensuring precise referencing and compatibility with regulatory standards. DMABA-d10 NHS ester is particularly valued for its ability to facilitate the conjugation of biomolecules such as peptides, antibodies, and enzymes through its NHS (N-hydroxysuccinimide) ester functionality. This reactivity allows for the efficient formation of amide bonds, which are essential for constructing complex molecular architectures.

In recent years, the demand for high-purity deuterated compounds has surged due to their applications in metabolic studies and drug development. The deuterated form of DMABA-d10 NHS ester offers several advantages over its non-deuterated counterpart, including improved metabolic stability and reduced interference in mass spectrometry analyses. These properties make it an ideal candidate for use in tracer studies, where precise molecular tracking is critical.

One of the most significant applications of DMABA-d10 NHS ester is in the synthesis of radiolabeled probes for diagnostic imaging. The incorporation of deuterium atoms can enhance the compound's resistance to degradation, thereby improving the accuracy and duration of imaging studies. For instance, researchers have utilized this compound to develop novel radioligands for positron emission tomography (PET) scans, which are instrumental in detecting neurological disorders and cancerous growths.

The pharmaceutical industry has also embraced DMABA-d10 NHS ester for its role in drug discovery and development. By enabling the efficient coupling of active pharmaceutical ingredients (APIs) with targeting molecules, this compound aids in the creation of novel therapeutic agents with enhanced specificity and efficacy. Furthermore, its deuterated nature can contribute to the pharmacokinetic profile of drugs by reducing metabolic clearance rates.

Advances in synthetic chemistry have further expanded the utility of DMABA-d10 NHS ester. Recent studies have demonstrated its effectiveness in cross-coupling reactions, where it serves as a versatile intermediate for constructing complex organic molecules. These reactions are often employed in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active substances.

The use of DMABA-d10 NHS ester in peptide synthesis has been particularly noteworthy. Its ability to facilitate site-specific labeling allows researchers to track peptide modifications and interactions with greater precision. This capability is especially valuable in understanding enzyme mechanisms and protein-protein interactions, which are fundamental to drug design and development.

In conclusion, DMABA-d10 NHS ester (CAS No. 1175002-05-7) is a multifaceted compound with broad applications in pharmaceutical research and biotechnology. Its unique properties make it an indispensable tool for developing radiolabeled probes, constructing complex molecular architectures, and advancing drug discovery efforts. As scientific understanding continues to evolve, the importance of high-purity deuterated compounds like DMABA-d10 NHS ester is expected to grow even further.